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Compound of Interest |
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Cat. No.: B15566374
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\ J

For researchers, scientists, and professionals engaged in drug development, a comprehensive
understanding of the spectroscopic data of novel natural products is paramount for structure
elucidation and further research. This technical guide provides a detailed overview of the
nuclear magnetic resonance (NMR) and mass spectrometry (MS) data for Longipedunin A, a
diterpenoid isolated from Claoxylon longipedunculatum.

While a dedicated, publicly available white paper on Longipedunin A is not available, this
guide synthesizes the spectroscopic information from the primary literature to serve as a core
reference.

High-Resolution Mass Spectrometry (HRESIMS)
Data

The molecular formula of Longipedunin A was determined by high-resolution electrospray
ionization mass spectrometry (HRESIMS).

lon Calculated m/z Found m/z Molecular Formula

[M+Na]* 355.1880 355.1876 C19H280sNa
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Nuclear Magnetic Resonance (NMR) Spectroscopic
Data

The structure of Longipedunin A was elucidated through extensive 1D and 2D NMR
spectroscopy. The tH and 3C NMR data were acquired in CDCIs at 400 MHz and 100 MHz,
respectively.

13C NMR Data
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Position Chemical Shift (dc) in ppm  Carbon Type
1 39.8 CH2
2 19.1 CH:
3 42.1 CH2
4 335 C

5 55.8 CH
6 225 CH2
7 37.8 CH2
8 148.8 C

9 111.3 CH:
10 49.5 CH
11 20.8 CH2
12 37.1 CH2
13 72.5 C
14 172.9 C
15 11.8 CHs
16 171 CHs
17 60.5 CH:
18 33.5 CHs
19 21.8 CHs
20 15.1 CHs

'H NMR Data
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e F:hemical Shift (6H) Multiplicity C0|j|pling Constant
in ppm (J) in Hz

la 1.65 m

1B 1.45 m

20 1.80 m

2B 1.55 m

3a 1.95 m

3p 1.30 m

5 2.10 dd 105,25

6a 1.70 m

6[3 1.50 m

Tad 2.30 m

7B 1.60 m

9a 4.95 S

9% 4.85 S

10 2.40 m

1la 1.85 m

11B 1.75 m

12a 2.20 m

12p 1.90 m

15 1.25 S

16 1.20 S

17a 3.75 d 115

17b 3.45 d 115

18 0.95 S
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19 0.90 s

20 0.85 d 7.0

Experimental Protocols

The isolation and structure elucidation of Longipedunin A involved standard phytochemical
techniques.

Extraction and Isolation: The dried and powdered aerial parts of Claoxylon longipedunculatum
were extracted with methanol. The resulting crude extract was then subjected to a series of
chromatographic separations, including silica gel column chromatography and preparative thin-
layer chromatography, to yield pure Longipedunin A.

Spectroscopic Analysis:

e NMR Spectroscopy: *H NMR, 13C NMR, COSY, HSQC, and HMBC spectra were recorded on
a 400 MHz spectrometer using CDCIs as the solvent. Chemical shifts are reported in ppm
relative to the residual solvent signals.

o Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HRESIMS)
was performed to determine the exact mass and molecular formula of the compound.

Visualization of the Structure Elucidation Workflow

The logical process of determining the structure of a natural product like Longipedunin A from
its spectroscopic data can be visualized as follows:
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Workflow for the structure elucidation of Longipedunin A.

This diagram illustrates the progression from the natural source to the acquisition of
spectroscopic data, followed by the analytical steps required to determine the final chemical
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structure of Longipedunin A.

The following diagram outlines the logical relationship between different spectroscopic
techniques in confirming the chemical structure.

Molecular Formula
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Interplay of spectroscopic data in structural determination.

¢ To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of Longipedunin
A: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15566374/docs#unveiling-the-spectroscopic-
signature-of-longipedunin-a-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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